Cas no 2228583-03-5 (2,2-difluoro-3-(1-methyl-1H-imidazol-4-yl)propan-1-amine)

2,2-Difluoro-3-(1-methyl-1H-imidazol-4-yl)propan-1-amine is a fluorinated amine derivative featuring a 1-methylimidazole substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its unique structural properties, combining a difluoromethyl group with an imidazole heterocycle. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the imidazole moiety offers potential for hydrogen bonding and metal coordination, making it a versatile intermediate for drug development. Its well-defined synthetic pathway and high purity make it suitable for applications in targeted molecule design, particularly in the development of enzyme inhibitors or receptor modulators. The compound's stability under standard conditions ensures reliable handling and storage.
2,2-difluoro-3-(1-methyl-1H-imidazol-4-yl)propan-1-amine structure
2228583-03-5 structure
Product Name:2,2-difluoro-3-(1-methyl-1H-imidazol-4-yl)propan-1-amine
CAS No:2228583-03-5
MF:C7H11F2N3
MW:175.179147958755
CID:6403211
PubChem ID:165882522
Update Time:2025-10-30

2,2-difluoro-3-(1-methyl-1H-imidazol-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-3-(1-methyl-1H-imidazol-4-yl)propan-1-amine
    • EN300-1960524
    • 2228583-03-5
    • Inchi: 1S/C7H11F2N3/c1-12-3-6(11-5-12)2-7(8,9)4-10/h3,5H,2,4,10H2,1H3
    • InChI Key: YESIDWOXCLUQOJ-UHFFFAOYSA-N
    • SMILES: FC(CN)(CC1=CN(C)C=N1)F

Computed Properties

  • Exact Mass: 175.09210369g/mol
  • Monoisotopic Mass: 175.09210369g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 43.8Ų

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Additional information on 2,2-difluoro-3-(1-methyl-1H-imidazol-4-yl)propan-1-amine

Compound CAS No: 2228583-03-5 - 2,2-Difluoro-3-(1-Methyl-1H-Imidazol-4-Yl)Propan-1-Amine

The compound CAS No: 2228583-03-5, also known as 2,2-difluoro-3-(1-methyl-1H-imidazol-4-yl)propan-1-amine, is a highly specialized organic chemical with significant applications in the fields of pharmaceuticals, materials science, and organic synthesis. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems.

Recent studies have highlighted the importance of imidazole derivatives in various chemical reactions, particularly in the development of bioactive molecules and catalysts. The presence of the fluorine atoms in the structure of this compound enhances its stability and reactivity, making it a valuable component in modern chemical research.

The synthesis of CAS No: 2228583-03-5 involves a multi-step process that combines traditional organic chemistry techniques with cutting-edge methodologies. Researchers have explored various synthetic pathways to optimize the production of this compound, ensuring high yields and purity levels.

In terms of applications, this compound has shown promise in the development of antiviral agents and anticancer drugs. Its ability to interact with biological systems at a molecular level makes it a subject of interest for medicinal chemists worldwide.

Moreover, the compound's structural versatility allows for its use in the creation of customized polymers and nanomaterials. Scientists are actively investigating its potential as a building block for advanced materials with tailored properties.

The latest research on CAS No: 2228583-03-5 emphasizes its role in enhancing the efficiency of chemical reactions through catalytic processes. By incorporating this compound into reaction systems, researchers have observed improved reaction rates and selectivity.

In conclusion, CAS No: 2228583-03-5 - 2,2-difluoro-3-(1-methyl-1H-imidazol-4-Yl)propan-1-amine stands as a testament to the ongoing advancements in organic chemistry. Its unique properties and diverse applications position it as a key player in future scientific developments.

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